Cas no 915898-30-5 (3-methyl-N-(2-methylbenzyl)benzamide)

• Product Name: 3-methyl-N-(2-methylbenzyl)benzamide
• CAS No: 915898-30-5
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 2604797
• PubChem ID: 6459116
• Update Time: 2025-06-14

3-methyl-N-(2-methylbenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-(2-methylbenzyl)benzamide
• starbld0034885
• 915898-30-5
• AKOS000392303
• STL119314
• 3-methyl-N-(2-methylbenzyl)benzamide

• MDL： MFCD07969222
• Inchi： 1S/C16H17NO/c1-12-6-5-9-14(10-12)16(18)17-11-15-8-4-3-7-13(15)2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key： FUEKNKBBVXGVRJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methyl-N-(2-methylbenzyl)benzamide

Comprehensive Overview of 3-methyl-N-(2-methylbenzyl)benzamide (CAS No. 915898-30-5): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 3-methyl-N-(2-methylbenzyl)benzamide (CAS No. 915898-30-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, classified as a substituted benzamide derivative, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-performance chemical intermediates, researchers and industry professionals are exploring its synthesis, stability, and functional benefits.

The molecular structure of 3-methyl-N-(2-methylbenzyl)benzamide features a benzamide core with methyl substitutions at strategic positions, enhancing its reactivity and compatibility with various substrates. This characteristic makes it a valuable building block in organic synthesis, particularly for designing bioactive molecules. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

One of the most frequently searched questions about CAS No. 915898-30-5 revolves around its solubility and thermal stability. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable under standard storage conditions. Such properties are critical for its application in drug formulation and polymer modification, where precise control over physical characteristics is essential.

In the pharmaceutical sector, 3-methyl-N-(2-methylbenzyl)benzamide is investigated as a potential intermediate for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Its structural similarity to known pharmacophores has prompted structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums. Additionally, its role in agrochemical formulations—such as enhancing pesticide efficacy—has been highlighted in recent patents, addressing the demand for crop protection solutions amid climate change challenges.

From an industrial perspective, the scalability of 915898-30-5 production is a key focus. Manufacturers are optimizing catalytic processes to reduce byproducts and improve yield, leveraging advancements in flow chemistry and continuous manufacturing. These innovations resonate with the broader shift toward Industry 4.0, where automation and data-driven synthesis are revolutionizing chemical production.

Environmental and regulatory considerations are also paramount. While 3-methyl-N-(2-methylbenzyl)benzamide is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with REACH and other global standards. This aligns with the rising consumer demand for sustainable chemicals, a trend reflected in search engine analytics.

In summary, 3-methyl-N-(2-methylbenzyl)benzamide (CAS No. 915898-30-5) represents a compelling case study at the intersection of chemical innovation and market needs. Its multifaceted applications, coupled with ongoing research into efficient synthesis and functional optimization, position it as a compound of enduring relevance in the chemical industry.